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Foreword: The Strategic Value of Dihalogenated
Heterocycles

In the landscape of modern drug discovery and organic synthesis, the strategic selection of
starting materials is paramount. Halogenated heterocycles, particularly pyrazines, represent a
class of foundational scaffolds that offer unparalleled versatility. The electron-deficient nature of
the pyrazine ring, combined with the presence of halogen atoms, creates a platform ripe for
diverse chemical transformations.[1][2] These halogens act as versatile synthetic handles for
introducing molecular complexity via a host of cross-coupling reactions, including Suzuki-
Miyaura, Sonogashira, and Heck couplings, as well as nucleophilic aromatic substitution.[1]

This guide focuses on a particularly valuable, yet underexplored, member of this family: 2-
Bromo-5-iodopyrazine (CAS No. 622392-04-5). Its utility is rooted in the differential reactivity
between the carbon-bromine and carbon-iodine bonds. This intrinsic property allows for a
programmed, sequential approach to functionalization, enabling the precise and controlled
construction of complex molecular architectures.[1][3] As such, 2-Bromo-5-iodopyrazine has
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established itself as a crucial building block in the synthesis of elaborate heterocyclic
compounds for medicinal chemistry.[1][4] This document provides a comprehensive technical
overview of its core properties, a robust workflow for its initial characterization, and field-proven
insights into its handling and application.

Core Physicochemical and Structural Properties

A foundational understanding of a reagent's physical and chemical properties is the bedrock of
its effective use in any synthetic campaign. 2-Bromo-5-iodopyrazine is a pale yellow to
brownish solid at room temperature, soluble in common organic solvents.[4][5]

Structural Representation

The structural arrangement of the halogen atoms on the pyrazine ring is the source of its
unique reactivity.

Caption: Chemical structure of 2-Bromo-5-iodopyrazine.

Key Physicochemical Data

The following table summarizes the essential physicochemical properties of 2-Bromo-5-
iodopyrazine, compiled from various chemical data sources.
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Property Value Source(s)
CAS Number 622392-04-5 [4][5][6]
Molecular Formula C4H2BrIN2 [4161[7]
Molar Mass 284.88 g/mol [61[7]
Appearance Pale yellow to brownish solid [415]
Melting Point 95-97 °C [7]

Boiling Point 273.7 £ 35.0 °C (Predicted) [7]

Density 2.495 + 0.06 g/cm3 (Predicted) [7]

Purity Typically =96% [5][8]
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Recommended Analytical Characterization
Workflow

To ensure the identity, purity, and stability of 2-Bromo-5-iodopyrazine prior to its use in
sensitive downstream applications, a multi-technique analytical approach is essential. This
section outlines a self-validating system of protocols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Initial Characterization of 2-Bromo-5-iodopyrazine: A
Versatile Heterocyclic Building Block]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1288987/docs#initial-characterization-of-2-bromo-5-
iodopyrazine-a-versatile-heterocyclic-building-block]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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